Cas no 921881-84-7 (N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide)

• Product Name: N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide
• CAS No: 921881-84-7
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 6337316
• PubChem ID: 18568733
• Update Time: 2025-07-02

N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide
• N-(2-(4-isopropylphenyl)-4-oxo-4H-chromen-6-yl)picolinamide
• AKOS002293425
• N-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H-chromen-6-yl}pyridine-2-carboxamide
• 921881-84-7
• N-[4-oxo-2-(4-propan-2-ylphenyl)chromen-6-yl]pyridine-2-carboxamide
• F2211-0143

• Inchi： 1S/C24H20N2O3/c1-15(2)16-6-8-17(9-7-16)23-14-21(27)19-13-18(10-11-22(19)29-23)26-24(28)20-5-3-4-12-25-20/h3-15H,1-2H3,(H,26,28)
• InChI Key： AXCHDCILODNCDK-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C=C1C1C=CC(=CC=1)C(C)C)=O)NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 384.14739250g/mol
• Monoisotopic Mass: 384.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide

Introduction to N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide (CAS No. 921881-84-7)

N-{4-oxo-2-4-(propan-2-yl)phenyl-4H-chromen-6-yl}pyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 921881-84-7, represents a convergence of chromene and pyridine moieties, which are well-documented for their potential in drug discovery and development. The presence of a propan-2-yl substituent in the phenyl ring adds an additional layer of complexity, influencing both the electronic and steric environment of the molecule.

The chromene core, characterized by its 4H-chromen structure, is a well-known scaffold in medicinal chemistry, often associated with bioactivities such as anti-inflammatory, antimicrobial, and antioxidant properties. In particular, derivatives of chromene have been extensively studied for their ability to modulate various biological pathways. The incorporation of a pyridine ring in N-{4-oxo-2-4-(propan-2-yl)phenyl}-4H-chromen-6-yl}pyridine-2-carboxamide not only enhances the molecule's complexity but also opens up possibilities for further functionalization and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with potential target proteins. Studies suggest that the pyridine moiety may engage in hydrogen bonding or hydrophobic interactions with key residues in protein active sites, thereby influencing the compound's efficacy. Additionally, the 4H-chromen moiety could provide a platform for further derivatization, allowing for the design of analogs with enhanced pharmacological properties.

The synthesis of N-{4-oxo-2-4-(propan-2-y l)phenyl}-4H-chromen -6 -yl}pyridine -2 -carboxamide involves multi-step organic reactions, typically starting from readily available precursors such as 4-hydroxyacetophenone and 2-amino pyridine. The introduction of the propan -2 -yl group requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Modern synthetic techniques, including catalytic methods and flow chemistry, have been employed to optimize these processes, making the synthesis more efficient and scalable.

In terms of biological activity, preliminary studies on N-{4 oxo -2 -4 -(propan -2 y l)phen yl}-4 H chromen -6 yl}py rid ine -2 carbox amide have revealed promising results. The compound has been shown to exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. These findings align with the broader efforts in drug discovery to identify novel molecules that can modulate these pathways effectively. The structural features of this compound make it a valuable candidate for further investigation in preclinical studies.

The integration of chromene and pyridine moieties into a single molecular framework offers a unique opportunity to explore synergistic effects between these two pharmacophores. Such combinations have been successfully employed in the development of drugs that exhibit enhanced potency and reduced side effects. The presence of the propan -2 y l substituent further contributes to this complexity by influencing the compound's solubility, bioavailability, and metabolic stability.

As research continues to evolve, new methodologies for analyzing and characterizing N-{4 oxo -2 -4 -(propan -2 y l)phen yl}-4 H chromen -6 yl}py rid ine -2 carbox amide will emerge. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography will play crucial roles in elucidating its structure-function relationships. Additionally, high-throughput screening (HTS) technologies will enable rapid testing of this compound against large libraries of biological targets.

The potential applications of N-{4 oxo -2 -4 -(propan -2 y l)phen yl}-4 H chromen -6 yl}py rid ine -2 carbox amide extend beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. Furthermore, its ability to interact with biological systems suggests potential uses in material science, particularly in designing smart materials that respond to biological stimuli.

In conclusion, N-{4 oxo -2 -4 -(propan -2 y l)phen yl}-4 H chromen -6 yl}py rid ine -2 carbox amide is a multifaceted compound with significant potential in various fields. Its complex structure, derived from the combination of chromene and pyridine moieties, along with the strategic placement of the propan -2 y l substituent, positions it as a promising candidate for further research and development. As scientific understanding progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and beyond.